Cas no 898445-35-7 (N-(furan-2-yl)methyl-2-(2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide)

• Product Name: N-(furan-2-yl)methyl-2-(2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide
• CAS No: 898445-35-7
• MF: C₁₁H₁₁N₃O₃S
• MW: 265.288340806961
• CID: 5990597
• PubChem ID: 78421521
• Update Time: 2025-06-07

N-(furan-2-yl)methyl-2-(2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-2-(2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide
• Acetamide, 2-[(1,2-dihydro-2-oxo-4-pyrimidinyl)thio]-N-(2-furanylmethyl)-
• 898445-35-7
• N-[(furan-2-yl)methyl]-2-[(2-oxo-1,2-dihydropyrimidin-4-yl)sulfanyl]acetamide

• Inchi： 1S/C11H11N3O3S/c15-9(13-6-8-2-1-5-17-8)7-18-10-3-4-12-11(16)14-10/h1-5H,6-7H2,(H,13,15)(H,12,14,16)
• InChI Key： LBPJZJMTXQAWJQ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)CSC1C=CNC(=O)N=1

Computed Properties

• Exact Mass: 269.08341252g/mol
• Monoisotopic Mass: 269.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 7.27±0.10(Predicted)

Additional information on N-(furan-2-yl)methyl-2-(2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide

Professional Introduction to N-(furan-2-yl)methyl-2-(2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide (CAS No: 898445-35-7)

N-(furan-2-yl)methyl-2-(2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide, identified by its CAS number 898445-35-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework that combines a furan ring with a sulfanylacetamide moiety linked to a dihydropyrimidine core, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents.

The structural composition of N-(furan-2-yl)methyl-2-(2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide suggests a multifaceted interaction with biological targets. The furan ring, known for its ability to engage in hydrogen bonding and π-stacking interactions, may contribute to the compound's binding affinity and specificity. Meanwhile, the sulfanylacetamide group often serves as a pharmacophore in drug design, providing both solubility advantages and the potential for hydrogen bonding interactions with biological receptors.

In recent years, there has been growing interest in heterocyclic compounds as scaffolds for drug discovery. The dihydropyrimidine core in N-(furan-2-yl)methyl-2-(2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide is particularly noteworthy, as dihydropyrimidines have been extensively studied for their role in various biological processes. For instance, they have shown promise in the development of antiviral and anticancer agents due to their ability to modulate enzyme activity and receptor binding.

Current research in the field of medicinal chemistry has highlighted the importance of structure-based drug design. Computational methods, such as molecular docking and quantum mechanics simulations, have been instrumental in understanding the interactions between N-(furan-2-yl)methyl-2-(2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide and its potential targets. These studies have provided valuable insights into the compound's mechanism of action and have guided the optimization of its chemical structure for improved efficacy and reduced toxicity.

The synthesis of N-(furan-2-yl)methyl-2-(2-oxo-1,2-dihydropyrimidin-4-y lsulfanylacetamide) involves a series of well-established organic reactions that highlight the synthetic prowess of modern pharmaceutical chemistry. Key steps include condensation reactions to form the dihydropyrimidine core, followed by functional group transformations to introduce the furan ring and sulfanylacetamide moiety. The synthesis pathway underscores the importance of precision and control in chemical transformations to achieve high yields and purity.

Evaluation of N-(furan - 2 - ylmethyl - 2 - ( 2 - oxo - 1 , 2 - dihydrop yrim idin - 4 - yl ) sulf any l acet am ide) has been conducted through both in vitro and in vivo studies. In vitro assays have focused on assessing its interaction with various biological targets, including enzymes and receptors relevant to diseases such as cancer and inflammation. Preliminary results suggest that this compound exhibits promising activity against several key targets, warranting further investigation.

The pharmacokinetic properties of N-(furan - 2 - ylmethyl - 2 - ( 2 - oxo - 1 , 2 - dihydrop yrim idin - 4 - yl ) sulf any l acet am ide) are also under scrutiny. Understanding how a compound is absorbed, distributed, metabolized, and excreted is crucial for determining its clinical utility. Advanced analytical techniques have been employed to study these processes, providing valuable data on the compound's bioavailability and potential side effects.

In conclusion, N-(furan - 2 - ylmethyl - 2 - ( 2 - oxo - 1 , 2 - dihydrop yrim idin - 4 - yl ) sulf any l acet am ide) represents an exciting advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further development into a therapeutic agent. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.